Cas no 65718-42-5 (bis[4-hydroxy-6-[(2-hydroxy-5-methylphenyl)azo]-3-[(2-hydroxy-3-nitro-5-sulphophenyl)azo]naphthalene-2-sulphonato(4-)]chromate(5-))

• Product name: bis[4-hydroxy-6-[(2-hydroxy-5-methylphenyl)azo]-3-[(2-hydroxy-3-nitro-5-sulphophenyl)azo]naphthalene-2-sulphonato(4-)]chromate(5-)
• CAS No: 65718-42-5
• MF: C₄₆H₃₉CrN₁₀O₂₂S₄
• MW: 1264.1117670536
• CID: 527844

bis[4-hydroxy-6-[(2-hydroxy-5-methylphenyl)azo]-3-[(2-hydroxy-3-nitro-5-sulphophenyl)azo]naphthalene-2-sulphonato(4-)]chromate(5-) Chemical and Physical Properties

Names and Identifiers

• Chromate(5-),bis[4-(hydroxy-kO)-6-[(2-hydroxy-5-methylphenyl)azo]-3-[[2-(hydroxy-kO)-3-nitro-5-sulfophenyl]azo-kN1]-2-naphthalenesulfonato(4-)]-,pentahydrogen (9CI)
• Bis(4-hydroxy-6-((2-hydroxy-5-methylphenyl)azo)-3-((2-hydroxy-3-nitro-5-sulphophenyl)azo)naphthalene-2-sulphonato(4-))chromate(5-)
• CID 136033682
• bis[4-hydroxy-6-[(2-hydroxy-5-methylphenyl)azo]-3-[(2-hydroxy-3-nitro-5-sulphophenyl)azo]naphthalene-2-sulphonato(4-)]chromate(5-)

• Inchi： 1S/2C23H17N5O11S2.Cr/c2*1-11-2-5-19(29)16(6-11)25-24-13-4-3-12-7-20(41(37,38)39)21(22(30)15(12)8-13)27-26-17-9-14(40(34,35)36)10-18(23(17)31)28(32)33;/h2*2-10,29-31H,1H3,(H,34,35,36)(H,37,38,39);/p+5/b2*25-24+,27-26-;
• InChI Key： YCENAIVEIIBMIF-WUBIMROCSA-S
• SMILES： [Cr].S(C1=CC2C=CC(=CC=2C(=C1N=NC1=C(C(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-])O)O)/N=N/C1C=C(C)C=CC=1O)(=O)(=O)O.S(C1=CC2C=CC(=CC=2C(=C1N=NC1=C(C(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-])O)O)/N=N/C1C=C(C)C=CC=1O)(=O)(=O)O.[H+].[H+].[H+].[H+].[H+]

Computed Properties

• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 83
• Rotatable Bond Count: 0
• Complexity: 2630
• Topological Polar Surface Area: 563